5-amino-1-(2-methoxyethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 5-imino-1-(2-methoxyethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C16H17N3O2S/c1-21-8-7-19-9-13(20)14(15(19)17)16-18-12(10-22-16)11-5-3-2-4-6-11/h2-6,10,17,20H,7-9H2,1H3
• InChI Key: VIXPLASJFQUYTM-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC(=C(C1=N)C2=NC(=CS2)C3=CC=CC=C3)O

Description

5-Amino-1-(2-methoxyethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a heterocyclic compound featuring a pyrrol-3-one core substituted with a 4-phenylthiazole moiety and a 2-methoxyethyl group. The molecule combines structural motifs known for their pharmacological relevance, including the thiazole ring (implicated in kinase inhibition and antimicrobial activity) and the amino-pyrrolone system (associated with bioactivity in CNS disorders) . Its molecular formula is C₁₇H₁₈N₄O₂S, with a molecular weight of 342.42 g/mol. The 2-methoxyethyl substituent enhances solubility compared to purely hydrophobic analogs, while the 4-phenylthiazol-2-yl group contributes to π-stacking interactions in biological targets .

Biological Activity

5-amino-1-(2-methoxyethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C$_{17}$H$_{19}$N$_{3}$O$_{3}$S
• Molecular Weight : 345.4 g/mol
• CAS Number : 929848-15-7

Research indicates that 5-amino-1-(2-methoxyethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one exhibits several biological activities through various mechanisms:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit human carbonic anhydrase-II (hCA-II), which is implicated in various physiological processes including respiration and acid-base balance. This inhibition may contribute to its anti-convulsant properties .
• Anticancer Activity : Preliminary studies suggest that derivatives of this compound may reduce the expression levels of anti-apoptotic proteins such as Mcl-1 in cancer cells, thereby promoting apoptosis and inhibiting tumor growth .
• Modulation of Immune Response : The thiazole moiety in the compound is believed to interact with toll-like receptors (TLRs), which play a critical role in the immune response. This interaction may enhance the immune system's ability to respond to pathogens .

Biological Activity Profile

The biological activity of 5-amino-1-(2-methoxyethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one can be summarized in the following table:

Activity Type	Description	References
Anti-convulsant	Inhibits hCA-II leading to potential seizure control mechanisms.
Anticancer	Reduces Mcl-1 expression in tumor cells, promoting apoptosis.
Immune Modulation	Potential agonist for TLRs enhancing immune response against infections.

Case Studies and Research Findings

Several studies have investigated the biological activities of this compound and its derivatives:

• Anti-convulsant Studies : A study demonstrated that compounds derived from 5-amino derivatives exhibited significant anti-convulsant activity in animal models, attributed to their ability to inhibit hCA-II .
• Cancer Research : In vitro experiments showed that modifications to the thiazole ring enhanced the anticancer properties of the compound by increasing its potency against various cancer cell lines .
• Immune Response Modulation : Research highlighted that certain analogs could activate TLR pathways, leading to increased cytokine production and enhanced immune responses in vitro .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of 5-amino-pyrrol-3-one derivatives with variable substituents at the 1- and 4-positions. Below is a systematic comparison with structurally related analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	H-Bond Donors	H-Bond Acceptors	Key Substituents
Target Compound: 5-amino-1-(2-methoxyethyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	C₁₇H₁₈N₄O₂S	342.42	2	6	2-methoxyethyl, 4-phenylthiazol-2-yl
5-Amino-1-(3-phenylpropyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	C₂₂H₂₂N₄OS	390.50	2	5	3-phenylpropyl, 4-phenylthiazol-2-yl
5-Amino-1-(4-methoxyphenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one	C₂₀H₁₆FN₃O₂S	381.40	2	6	4-methoxyphenyl, 4-(4-fluorophenyl)thiazol
5-Amino-1-(2,4-dimethoxyphenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	C₁₆H₁₇N₃O₃S	331.39	2	6	2,4-dimethoxyphenyl, 4-methylthiazol-2-yl
5-Amino-4-(1H-benzimidazol-2-yl)-1-(4-fluorophenyl)-1,2-dihydro-3H-pyrrol-3-one	C₁₇H₁₃FN₄O	308.31	3	4	4-fluorophenyl, benzimidazol-2-yl

Key Findings :

Substituent Effects on Solubility :

• The 2-methoxyethyl group in the target compound improves aqueous solubility compared to the 3-phenylpropyl analog (logP ≈ 2.1 vs. 3.5 estimated via AutoDockTools ).
• Dimethoxyphenyl substituents (as in ) further enhance solubility but reduce metabolic stability due to increased oxidative susceptibility .

Bioactivity Trends: Thiazole-containing analogs (e.g., target compound and ) exhibit higher kinase inhibitory activity (IC₅₀ = 0.8–2.3 μM) compared to benzimidazole derivatives (IC₅₀ = 5.1–7.4 μM) , attributed to stronger π-π interactions with ATP-binding pockets . Fluorinated aryl groups (e.g., in ) improve blood-brain barrier penetration by reducing polar surface area (PSA ≈ 75 Ų vs. 90 Ų for non-fluorinated analogs) .

Synthetic Accessibility :

• The target compound and its 4-phenylthiazol analogs are synthesized in high yields (75–85%) via one-pot cyclocondensation, whereas benzimidazole derivatives require multistep routes (overall yield: 45–55%) .

Crystallographic Data: Isostructural analogs (e.g., ) crystallize in triclinic systems (space group P̄1) with planar cores, while bulky substituents (e.g., 3-phenylpropyl in ) induce non-planar conformations, affecting packing density and melting points .

Table 2: Computational and Experimental Data

Property	Target Compound	3-Phenylpropyl Analog	4-Fluorophenyl-Thiazol Analog
LogP (Predicted)	2.1	3.5	2.8
Polar Surface Area (Ų)	85	78	75
Melting Point (°C)	198–202*	215–218	185–189
Docking Score (ΔG, kcal/mol)	-9.2	-8.7	-10.1

*Estimated via differential scanning calorimetry (DSC) for analogs; target compound data inferred from .

Research Implications

• The target compound’s balanced solubility and bioactivity profile make it a promising lead for CNS-targeted therapies, outperforming benzimidazole-based analogs in preliminary ADMET studies .
• Fluorinated derivatives (e.g., ) warrant further optimization for selective kinase inhibition, leveraging density-functional theory (DFT) to refine electronic properties .